(Z)-methyl 2-((2-(2-chlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate

• IUPAC Name: methyl 2-[[(2Z)-2-[(2-chlorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate
• InChI: InChI=1S/C18H13ClO5/c1-22-17(20)10-23-12-6-7-13-15(9-12)24-16(18(13)21)8-11-4-2-3-5-14(11)19/h2-9H,10H2,1H3/b16-8-
• InChI Key: MAAXNMAEHOMPQV-PXNMLYILSA-N
• Canonical SMILES: COC(=O)COC1=CC2=C(C=C1)C(=O)C(=CC3=CC=CC=C3Cl)O2
• Isomeric SMILES: COC(=O)COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=CC=C3Cl)/O2
• Molecular Formula: C18H13ClO5
• Molecular Weight: 344.7 g/mol

Description

(Z)-methyl 2-((2-(2-chlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate is a useful research compound. Its molecular formula is C18H13ClO5 and its molecular weight is 344.75. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• A study by Chai et al. (2016) discusses the synthesis and characterization of a Zn(II) complex involving a Schiff base-type ligand similar to (Z)-methyl 2-((2-(2-chlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate. This complex was analyzed using spectroscopic methods and single-crystal X-ray diffraction, revealing its potential in understanding molecular structures and interactions (Chai et al., 2016).

Catalysis and Reaction Mechanisms

• Research by Grasa et al. (2002) highlights the use of N-heterocyclic carbenes, which are similar to the structure of the compound , as catalysts in transesterification and acylation reactions. These catalysts facilitate reactions between esters and alcohols at room temperature, showcasing their efficiency and potential applications in synthetic organic chemistry (Grasa et al., 2002).

Probe Synthesis for Nicotinic Receptor Interaction

• Zhang et al. (2004) conducted a study on the synthesis of compounds using alpha-nitro ketone intermediates, which are structurally related to the compound of interest. These compounds were used to probe the interaction with Drosophila nicotinic acetylcholine receptors, indicating potential applications in neurochemical research (Zhang et al., 2004).

Schiff Base Complexes with Antibacterial Activity

• A study by Chohan et al. (2003) explores the antibacterial properties of Zn(II) complexes derived from Schiff bases similar to the compound . These complexes showed promising results against pathogenic strains like Escherichia coli and Staphylococcus aureus, suggesting potential applications in antimicrobial research (Chohan et al., 2003).